Cas no 108-26-9 (3-Methyl-1H-pyrazol-5(4H)-one)

3-Methyl-1H-pyrazol-5(4H)-one Properties

Names and Identifiers

• 3-Methyl-1H-pyrazol-5(4H)-one
• 3-Methyl-2-pyrazolin-5-one
• 3-methyl pyrazole-5-one
• 3-Methyl-5-pyrazolone
• 2,4-Dihydro-5-methyl-3H-pyrazol-3-one
• 3-methyl-1,4-dihydropyrazol-5-one
• Nickel(II) sulfate heptahydrate
• 5-Methyl-2,4-dihydro-pyrazol-3-one
• AURORA KA-6219
• TIMTEC-BB SBB004372
• Methyl-5-pyrazolone
• 3-Methyl-pyrazolon-(5)
• 3-methyl-2-pyrazolin-5-on
• 5-Methyl-3H-pyrazol-3-one
• 3-METHYL-5-PYRAZOLONE 98+%
• 5-methyl-2,4-dihydropyrazol-3-one
• NSC 4120
• 3-methyl-2-pyrazoline-5-one
• EINECS 203-565-3
• CS-W013724
• FT-0616077
• E83006
• J-512869
• AKOS003624833
• DTXSID2051554
• AC-4810
• AKOS025243276
• 3-methyl-1H-pyrazoline-5-one
• Q27286078
• 3Me5Oxopyrazol
• NSC4120
• NS00002624
• 3-Methyl-5-pyrazolone, Lonza quality, 99.0-100.3% (w/w) (T)
• AC8022
• 5-Methyl-2,4-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-
• EC 203-565-3
• BB 0242292
• 108-26-9
• EN300-16236
• 3-methyl-4,5-dihydro-1H-pyrazol-5-one
• M0491
• W-108724
• UNII-P378M0497D
• SY010796
• 5-Methyl-2,4-dihydro-3H-pyrazol-3-one #
• 3-Methyl-pyrazolon-(5) [German]
• 2-PYRAZOLIN-5-ONE, 3-METHYL-
• BRN 0606503
• Z50145989
• MFCD00020699
• STL137537
• DB-027098
• P378M0497D
• DTXCID6030106
• NSC-4120
• 3-METHYL-5-PYRAZOLONE
• 3-METHYL-2-PYRAZOLIN-5-ONE
• +Expand

• MDL： MFCD00020699
• InChIKey： NHLAPJMCARJFOG-UHFFFAOYSA-N
• Inchi： 1S/C4H6N2O/c1-3-2-4(7)6-5-3/h2H2,1H3,(H,6,7)
• SMILES： O=C1CC(C)=NN1

Computed Properties

• Exact Mass: 98.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 98.048
• Heavy Atom Count: 7
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• LogP: -0.35340
• PSA: 41.46000
• Refractive Index: 1.4327 (estimate)
• Boiling Point: 183.6°C (rough estimate)
• Melting Point: 220.0 to 224.0 deg-C
• Flash Point: 141.1℃
• Solubility: Slightly soluble in ethanol.
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1890 (rough estimate)

3-Methyl-1H-pyrazol-5(4H)-one Security Information

• Symbol: GHS07
• RTECS：UQ9451500
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• TSCA：Yes

3-Methyl-1H-pyrazol-5(4H)-one Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks